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The primary solvent for yGsy2p-IN-H23 is DMSO. The table below summarizes the quantitative data for

preparing stock solutions.

Attribute Details

Primary Solvent DMSO [1]

Stock Solution Concentration 100 mg/mL (264.91 mM) [1]

Solution Appearance Clear solution [1]

For in vivo experiments, the stock solution in DMSO must be further diluted into acceptable dosing vehicles.

The table below outlines standard protocols.

Vehicle Composition
Final
Concentration

Solution
Status

Key Notes

10% DMSO + 40% PEG300 +
5% Tween-80 + 45% Saline
[1]

≥ 1.43 mg/mL (3.79

mM) [1]

Clear solution

[1]

Standard protocol for clear

solution.

10% DMSO + 90% (20% SBE-
β-CD in Saline) [1]

1.43 mg/mL (3.79
mM) [1]

Suspended
solution [1]

Requires ultrasonication;
suitable for oral/IP injection.
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Vehicle Composition
Final
Concentration

Solution
Status

Key Notes

10% DMSO + 90% Corn Oil
[1]

≥ 1.43 mg/mL (3.79

mM) [1]

Clear solution

[1]

Use with caution for long-

term dosing (> half a month).

Storage & Handling Guidelines

Proper storage is critical for maintaining the compound's stability.

Solid Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years [1].

Stock Solution in DMSO: Store at -80°C for up to 6 months or at -20°C for up to 1 month [1]. Aliquot
the solution to avoid repeated freeze-thaw cycles.

Hygroscopic DMSO Note: Newly opened, anhydrous DMSO is recommended for solubility, as water
absorption can significantly impact the compound's solubility over time [1].

Experimental Workflow for In Vivo Studies

The following diagram illustrates the recommended workflow for preparing an in vivo dosing solution from

the solid compound, using the "10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline" protocol as an

example.
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Key Troubleshooting FAQs
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Q: What should I do if my stock solution in DMSO shows precipitation after long-term storage

at -20°C?

A: Briefly warm the vial to room temperature and vortex it thoroughly. If the precipitate does not
dissolve completely, sonicate the solution in a water bath for a few minutes. Do not repeatedly

freeze and thaw the stock solution; always prepare working aliquots.

Q: The final dosing solution becomes cloudy when I use the SBE-β-CD vehicle protocol. Is this

normal?

A: Yes, the manufacturer specifies that this protocol yields a suspended solution, not a clear
one [1]. This suspension is acceptable for oral and intraperitoneal injection but requires

ultrasonication during preparation.

Q: How can I ensure the stability of my compound in solution for a long-term animal study?

A: For studies exceeding two weeks, the protocol with Corn Oil as the primary vehicle is

recommended [1]. However, please note the manufacturer advises to "choose this protocol
carefully" for long-term use [1]. Always monitor your solutions for any signs of precipitation or

degradation throughout the study.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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